Cas no 2034273-24-8 (4-[6-(2-methoxybenzoyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine)

• Product Name: 4-[6-(2-methoxybenzoyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine
• CAS No: 2034273-24-8
• MF: C₁₈H₂₀N₄O₃
• MW: 340.376403808594
• CID: 5378481
• Update Time: 2025-07-19

4-[6-(2-methoxybenzoyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine Chemical and Physical Properties

Names and Identifiers

• (2-methoxyphenyl)-(2-morpholin-4-yl-5,7-dihydropyrrolo[3,4-d]pyrimidin-6-yl)methanone
• 4-[6-(2-methoxybenzoyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine

• Inchi： 1S/C18H20N4O3/c1-24-16-5-3-2-4-14(16)17(23)22-11-13-10-19-18(20-15(13)12-22)21-6-8-25-9-7-21/h2-5,10H,6-9,11-12H2,1H3
• InChI Key： YZXDYAIYUNAVDZ-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1OC)(N1CC2=CN=C(N3CCOCC3)N=C2C1)=O

Additional information on 4-[6-(2-methoxybenzoyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine

Comprehensive Overview of 4-[6-(2-methoxybenzoyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine (CAS No. 2034273-24-8)

The compound 4-[6-(2-methoxybenzoyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine (CAS No. 2034273-24-8) is a sophisticated heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural framework, combining a pyrrolo[3,4-d]pyrimidine core with a morpholine moiety and a 2-methoxybenzoyl substituent, positions it as a promising candidate for targeting various biological pathways. Researchers are particularly interested in its potential applications in oncology, neurodegenerative diseases, and inflammation, given its ability to modulate key enzymes and receptors.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine and personalized therapies. The 4-[6-(2-methoxybenzoyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine scaffold aligns with this trend, as its pyrrolopyrimidine backbone is known to interact with ATP-binding sites of kinases, making it a valuable tool for drug development. Its morpholine ring further enhances solubility and bioavailability, addressing a common challenge in pharmaceutical design.

From a synthetic chemistry perspective, the preparation of CAS No. 2034273-24-8 involves multi-step organic transformations, including palladium-catalyzed cross-coupling reactions and selective functionalization of the pyrrolo[3,4-d]pyrimidine core. These methods are often optimized for yield and purity, ensuring the compound meets the stringent requirements of preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its structure and confirm its identity.

The pharmacological profile of 4-[6-(2-methoxybenzoyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine is under active investigation, with preliminary studies suggesting its efficacy in modulating cell proliferation and apoptosis. These properties are particularly relevant in the context of cancer research, where targeting aberrant signaling pathways is a cornerstone of modern therapeutics. Additionally, its potential cross-reactivity with G-protein-coupled receptors (GPCRs) opens avenues for exploring its utility in neurological and metabolic disorders.

Beyond its biomedical applications, CAS No. 2034273-24-8 is also a subject of interest in computational chemistry and molecular docking studies. Researchers leverage in silico models to predict its binding affinities and optimize its interactions with target proteins. This approach accelerates the drug discovery process by identifying promising candidates before costly and time-consuming experimental validation.

In summary, 4-[6-(2-methoxybenzoyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine represents a versatile and pharmacologically relevant compound with broad implications for modern medicine. Its structural complexity, combined with its potential therapeutic benefits, makes it a focal point for ongoing research and development. As the scientific community continues to unravel its mechanisms of action, this compound may soon emerge as a key player in the next generation of targeted therapies.